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Compound of Interest

Compound Name: Punicalagin

Cat. No.: B030970 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemical compounds are

critical components of this responsibility. This document provides essential safety and logistical

information for the proper disposal of Punicalagin, a complex polyphenol attracting significant

research interest. Adherence to these procedures is vital for personnel safety and

environmental protection.

Punicalagin is classified as hazardous, being harmful if swallowed, causing skin and eye

irritation, and potentially causing respiratory irritation.[1] Crucially, it is also recognized as very

toxic to aquatic life with long-lasting effects.[2] Therefore, under no circumstances should

Punicalagin waste be disposed of down the drain.

Hazard and Safety Data
A summary of the key safety and handling information for Punicalagin is presented in the table

below. This data has been compiled from various safety data sheets (SDS).
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Property Value/Information Source

CAS Number 65995-63-3 [1][2][3]

Molecular Formula C48H28O30 [2][4]

Molecular Weight 1084.72 g/mol [2]

Appearance
Yellow powder / Crystalline

solid
[4][5]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritationH410: Very

toxic to aquatic life with long

lasting effects

[1][2]

Storage

Keep container tightly sealed

in a cool, well-ventilated area.

Store at -20°C.

[2][4]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[2]

Personal Protective Equipment

(PPE)

Safety glasses, chemical-

resistant gloves, lab coat. Use

a full-face respirator if

exposure limits are exceeded.

[3]

Step-by-Step Disposal Protocol
The following procedure outlines the necessary steps for the safe disposal of Punicalagin
waste in a laboratory setting. This protocol is based on general guidelines for hazardous

chemical waste management.

1. Personal Protective Equipment (PPE):
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Before handling Punicalagin waste, ensure you are wearing appropriate PPE, including a

lab coat, safety glasses with side shields or goggles, and chemical-resistant gloves (e.g.,

nitrile).

2. Waste Segregation and Collection:

All waste containing Punicalagin, including pure compound, solutions, contaminated

consumables (e.g., pipette tips, weighing boats, gloves), and spill cleanup materials, must be

collected as hazardous waste.

Use a designated, leak-proof, and clearly labeled hazardous waste container. The container

should be made of a material compatible with any solvents used.

Do not mix Punicalagin waste with other incompatible waste streams.

3. Labeling:

The waste container must be labeled with the words "Hazardous Waste," the full chemical

name "Punicalagin," and a clear indication of the associated hazards (e.g., "Toxic," "Aquatic

Hazard").

Maintain a list of the contents, including the approximate concentration and quantity of

Punicalagin and any solvents present.

4. Storage of Waste:

Keep the hazardous waste container securely closed except when adding waste.

Store the container in a designated satellite accumulation area that is at or near the point of

generation and under the control of the laboratory personnel.

Ensure the storage area is away from sources of ignition and incompatible materials.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.
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Follow all institutional procedures for waste manifest and handover.

Do not attempt to treat or neutralize Punicalagin waste unless you have a specifically

approved and validated protocol from your EHS office.

6. Spill and Decontamination Procedures:

In case of a spill, evacuate the immediate area and prevent others from entering.

If safe to do so, contain the spill using absorbent materials.

Wear appropriate PPE, including respiratory protection if dealing with a dry powder spill.

Collect all contaminated materials into the designated hazardous waste container.

Decontaminate the area with soap and water or another appropriate cleaning agent. All

cleaning materials must also be disposed of as hazardous waste.

Experimental Protocols
Currently, there are no widely established and validated experimental protocols for the in-lab

chemical degradation or neutralization of Punicalagin for disposal purposes. Research has

indicated that Punicalagin can be degraded by microorganisms or under specific conditions

such as high temperatures, but these are not suitable for routine laboratory waste disposal.

Therefore, the primary and mandatory "protocol" is the collection and disposal of Punicalagin
as segregated hazardous chemical waste through an approved professional service, as

outlined above.

Disposal Workflow
The logical flow for the proper disposal of Punicalagin is illustrated in the diagram below. This

workflow ensures that all safety and regulatory requirements are met.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b030970?utm_src=pdf-body
https://www.benchchem.com/product/b030970?utm_src=pdf-body
https://www.benchchem.com/product/b030970?utm_src=pdf-body
https://www.benchchem.com/product/b030970?utm_src=pdf-body
https://www.benchchem.com/product/b030970?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generation of
Punicalagin Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste into a
Designated Container

Label Container:
'Hazardous Waste - Punicalagin'

Store in Satellite
Accumulation Area

Contact Environmental
Health & Safety (EHS)

Schedule and Complete
Waste Pickup

Proper Disposal by
Approved Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Punicalagin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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